Cas no 105316-99-2 (5-(2-Amino-1,3-thiazol-4-yl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-(2-Amino-1,3-thiazol-4-yl)-2,3-dihydro-1H-indol-2-one
• CAS No: 105316-99-2
• MF: C₁₁H₉N₃OS
• MW: 231.273660421371
• MDL: MFCD06385034
• CID: 2859143
• PubChem ID: 2608761
• Update Time: 2024-11-08

5-(2-Amino-1,3-thiazol-4-yl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-Amino-1,3-thiazol-4-yl)-2,3-dihydro-1H-indol-2-one
• MFCD06385034
• 5-(2-Amino-4-thiazolyl)-1,3-dihydro-2H-indol-2-one
• WAY-644842
• YRPIIMJICPLJAO-UHFFFAOYSA-N
• SB65808
• SR-01000064333
• CS-0224981
• G56670
• HMS1729J10
• 105316-99-2
• 5-(2-Aminothiazol-4-yl)Oxindole
• 5-(2-amino-1,3-thiazol-4-yl)-1,3-dihydroindol-2-one
• 5-(2-amino-1,3-thiazol-4-yl)-1,3-dihydro-2H-indol-2-one
• AKOS002674595
• SR-01000064333-1
• Z64780236
• SCHEMBL10659225
• AB00734718-01
• 2H-Indol-2-one, 5-(2-amino-4-thiazolyl)-1,3-dihydro-
• DTXSID701226351
• EN300-12217
• 5-(2-Aminothiazol-4-yl)indolin-2-one
• DB-338480

• MDL： MFCD06385034
• Inchi： 1S/C11H9N3OS/c12-11-14-9(5-16-11)6-1-2-8-7(3-6)4-10(15)13-8/h1-3,5H,4H2,(H2,12,14)(H,13,15)
• InChI Key： YRPIIMJICPLJAO-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC2=C(C=1)CC(N2)=O

Computed Properties

• Exact Mass: 231.04663309g/mol
• Monoisotopic Mass: 231.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines